Cas no 1247043-60-2 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(1-methylethyl)-3-(methylthio)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1-methylethyl)-3-(methylthio)-
• CAS No: 1247043-60-2
• MF: C₈H₁₂N₄S
• MW: 196.272679328918
• CID: 5984379
• PubChem ID: 61265866
• Update Time: 2024-01-16

1H-Pyrazole-4-carbonitrile, 5-amino-1-(1-methylethyl)-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1-methylethyl)-3-(methylthio)-
• 1247043-60-2
• 5-AMINO-3-(METHYLSULFANYL)-1-(PROPAN-2-YL)-1H-PYRAZOLE-4-CARBONITRILE
• EN300-1617944
• 5-Amino-1-isopropyl-3-(methylthio)-1h-pyrazole-4-carbonitrile
• AKOS010517256
• CS-0305165

• Inchi： 1S/C8H12N4S/c1-5(2)12-7(10)6(4-9)8(11-12)13-3/h5H,10H2,1-3H3
• InChI Key： FKCNKTNYHCOLRC-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(N)=C(C#N)C(SC)=N1

Computed Properties

• Exact Mass: 196.07826757g/mol
• Monoisotopic Mass: 196.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 378.9±42.0 °C(Predicted)
• pka: -0.51±0.10(Predicted)